6-Propylergoline-8-acetamide

• CAS No.: 67658-45-1
• Molecular Formula: C19H25N3O
• Molecular Weight: 311.4 g/mol
• IUPAC Name: 2-[(6aR,9S)-7-propyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinolin-9-yl]acetamide
• InChI: InChI=1S/C19H25N3O/c1-2-6-22-11-12(8-18(20)23)7-15-14-4-3-5-16-19(14)13(10-21-16)9-17(15)22/h3-5,10,12,15,17,21H,2,6-9,11H2,1H3,(H2,20,23)/t12-,15?,17+/m0/s1
• InChI Key: XWZRBPNFOBMXGC-CZZJGDGRSA-N
• SMILES: CCCN1CC(CC2C1CC3=CNC4=CC=CC2=C34)CC(=O)N
• Isomeric SMILES: CCCN1C[C@@H](CC2[C@H]1CC3=CNC4=CC=CC2=C34)CC(=O)N
• Synonyms: 6-propyl-8-ergolinylacetamide; 6-propylergoline-8-acetamide

Description

6-Propylergoline-8-acetamide is a synthetic ergoline derivative with the molecular formula C₃₈H₅₀N₆O₂•C₄H₆O₆ (as a tartrate salt) and a molecular weight of 773.04 g/mol . Structurally, it belongs to the ergoline class, characterized by a tetracyclic ring system. The compound’s substitution at the 6-position with a propyl group and an acetamide moiety at the 8-position distinguishes it from other ergoline derivatives.

Comparison with Similar Compounds

Key Properties:

• Toxicity :
  • Oral LD₅₀ in rats: 9,100 µg/kg .
  • Reproductive effects observed in rats at a dose of 5 µg/kg (administered to females 5 days post-conception) .
• Safety Profile: Classified as a poison by ingestion. Emits toxic nitrogen oxides (NOₓ) upon thermal decomposition .

Comparison with Similar Ergoline Derivatives

While the provided evidence lacks explicit data on structurally analogous compounds, the following analysis is based on general ergoline pharmacology and the unique features of 6-Propylergoline-8-acetamide.

Structural and Functional Differences:

Substituent Effects: The 6-propyl group differentiates this compound from methyl- or ethyl-substituted ergolines (e.g., ergotamine, cabergoline). The 8-acetamide group contrasts with other 8-substituted ergolines (e.g., 8-β-hydroxy or 8-aminocarbonyl derivatives), which influence dopamine receptor affinity .

Toxicity Profile: Compared to ergot alkaloids like ergotamine (LD₅₀ ~50–100 mg/kg in rodents), 6-Propylergoline-8-acetamide exhibits significantly higher acute toxicity (LD₅₀ 9.1 mg/kg in rats) . Its reproductive toxicity at low doses (5 µg/kg) suggests potent endocrine disruption, a feature less pronounced in classical ergolines like pergolide .

Thermal Decomposition: Emission of NOₓ upon heating is a notable hazard, differing from simpler ergoline derivatives that may release CO or NH₃ instead .

Data Table: Key Properties of 6-Propylergoline-8-acetamide

Property	Value/Description	Reference
Molecular Formula	C₃₈H₅₀N₆O₂•C₄H₆O₆
Molecular Weight	773.04 g/mol
Oral LD₅₀ (rat)	9,100 µg/kg
Reproductive TDL₀ (rat)	5 µg/kg (5 days post-conception)
Thermal Decomposition Products	NOₓ

Research Findings and Limitations

• Synthesis : The compound’s synthesis likely follows methods analogous to those in , involving condensation of aniline derivatives and benzaldehydes . However, specific reaction yields or purity data are unavailable.
• Toxicological Gaps : While reproductive toxicity is documented, mechanistic studies (e.g., receptor binding assays or teratogenicity pathways) are absent in the provided evidence.
• Comparative Data : Direct comparisons with ergolines like bromocriptine or lisuride are hindered by insufficient data in the referenced materials.